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Briciclib (ON-014185) is a water-soluble prodrug of ON-013100, designed to inhibit eukaryotic translation

initiation factor 4E (eIF4E) [1] [2] [3]. This mechanism targets cancer cell proliferation and survival

pathways as follows:
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Key in vitro findings demonstrate Briciclib's potent anti-proliferative activity across various cancer cell lines

[2] [3]:

Cancer Type
Cell Lines
Tested

GI₅₀ (Nanomolar
Range)

Key Molecular Effects

Mantle Cell
Leukemia (MCL)

EKO-1, MINO 9.8 - 12.2 nM Reduction of Cyclin D1 and c-Myc
protein levels within 8 hours [2].

Breast Cancer MCF7, MDA-
MB-231

9.8 - 12.2 nM Reduction of Cyclin D1 and c-Myc
protein levels within 8 hours [2].

Gastric Cancer AGS 9.8 - 12.2 nM Data specific to proliferation inhibition
[3].

Esophageal Cancer OE19, OE33,
FLO-1

9.8 - 12.2 nM Data specific to proliferation inhibition
[3].

The experimental protocol used in these studies can be summarized as follows [2]:

Cell Culture: Various human cancer cell lines are maintained in standard conditions.

Compound Treatment: Cells are treated with Briciclib across a range of concentrations.
Viability Assay: A cell proliferation assay (e.g., MTT or similar) is performed after a set incubation

period (typically 72-96 hours) to determine the GI₅₀ value—the concentration that causes 50% growth
inhibition.

Molecular Analysis: Treated cells are harvested. Proteins are extracted and analyzed via Western
Blotting to detect changes in levels of cyclin D1, c-Myc, and other relevant proteins.

Comparison with Alternative Therapeutic Strategies

Briciclib represents an upstream approach to cell cycle disruption compared to other targeted therapies. The

table below contrasts its strategy with direct CDK4/6 inhibitors and a potential approach for RB1-deficient

cancers.
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Therapeutic
Agent / Class

Primary
Molecular
Target

Key Mechanism in Cancer
Developmental Status for
Solid Tumors

Briciclib eIF4E [1] [2] [3] Blocks cap-dependent
translation of oncoproteins like

cyclin D1 [2] [3].

Phase I
(Terminated/Suspended) [1]

[3].

| CDK4/6 Inhibitors (e.g., Ribociclib, Palbociclib) | CDK4 & CDK6 kinases [4] | Directly inhibits CDK4/6,

preventing Rb phosphorylation and G1/S cell cycle progression [4]. | Approved & in clinical use (e.g., for

breast cancer); multiple active clinical trials [5] [4]. | | MPT Inhibitors (e.g., Tigecycline) | Mitochondrial

Protein Translation [4] | Synthetic lethal approach in RB1-deficient tumors; targets a metabolic vulnerability

downstream of E2F [4]. | Investigational/Preclinical (identified via drug repurposing screens) [4]. |

This relationship and the points of intervention for these different strategies are shown in the pathway below:
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Interpretation of Current Status

The available information suggests that Briciclib is no longer under active clinical development for solid

tumors. The Phase I trial (NCT02168725) was terminated or suspended [1] [3]. In contrast, several direct
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CDK4/6 inhibitors have successfully progressed to later-stage trials and clinical approval [5] [4].

This difference in clinical trajectory may be related to:

The challenge of targeting translation initiation, a broad cellular process, compared to the more
specific kinase inhibition of CDK4/6.

Potential narrow therapeutic window, a common hurdle for drugs targeting fundamental processes
like protein synthesis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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